![molecular formula C18H17ClN2O3S B2384570 N-(5-chloro-2-methylphenyl)-4-oxo-1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide CAS No. 898419-99-3](/img/structure/B2384570.png)
N-(5-chloro-2-methylphenyl)-4-oxo-1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-chloro-2-methylphenyl)-4-oxo-1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide is a useful research compound. Its molecular formula is C18H17ClN2O3S and its molecular weight is 376.86. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Biological Activity of Sulfonamide Hybrids
Sulfonamides, including compounds similar to N-(5-chloro-2-methylphenyl)-4-oxo-1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide, are recognized for their wide range of pharmacological properties. These properties include antibacterial, antitumor, and anti-neuropathic pain activities. The variable R and R' moieties in sulfonamides allow for a diverse range of hybrid compounds, which are often synthesized with pharmaceutical active scaffolds like quinoline and pyrrole (Ghomashi et al., 2022).
Synthesis and Caspase-3 Inhibitory Activity
Specific derivatives of the compound, such as 8-sulfonyl-1,3-dioxo-4-methyl-2,3-dihydro-1H-pyrrolo[3,4-c]quinolines, have been synthesized and identified as potent inhibitors of caspase-3, a protein involved in apoptosis, with noncompetitive and reversible characteristics. This signifies its potential therapeutic application in cancer research (Kravchenko et al., 2005).
Electrophilic Substitution in Pyrrolo[1,2-a]quinoxalines
Research into electrophilic substitution of pyrrolo[1,2-a]quinoxalines, which are structurally related to the compound , shows that chlorination and sulphonation occur smoothly at specific positions. Understanding these reactions is crucial for modifying and enhancing the compound's biological activity (Cheeseman & Tuck, 1967).
Halogenation of C1 H Bond in Pyrrolo[1,2-a]quinoxalines
The selective halogenation of the C1–H bond in pyrrolo[1,2-a]quinoxalines, including the use of NCS as a chlorinating agent, is a key method in diversifying the pharmaceutical applications of these compounds. This research is relevant for understanding the modification and enhancement of the compound's properties (Le et al., 2021).
Antimicrobial Activity
The antimicrobial activity of quinoline compounds clubbed with the sulfonamide moiety, including derivatives similar to this compound, has been explored. This demonstrates their potential as antimicrobial agents, particularly against Gram-positive bacteria (Biointerface Research in Applied Chemistry, 2019).
Synthesis of Pyrrolo-/Indolo[1,2-a]quinolines
Efficient synthesis methods for pyrrolo-/indolo[1,2-a]quinolines have been developed. These methods are significant for producing compounds with potential applications in pharmaceutical research, including the compound (Kiruthika et al., 2014).
Polymorphic Modifications and Diuretic Properties
Research into polymorphic modifications of related compounds, like 1H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide, reveals their strong diuretic properties, useful in developing new hypertension remedies. This highlights the potential medical applications of the compound (Shishkina et al., 2018).
Properties
IUPAC Name |
N-(5-chloro-2-methylphenyl)-11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClN2O3S/c1-11-2-4-14(19)10-16(11)20-25(23,24)15-8-12-3-5-17(22)21-7-6-13(9-15)18(12)21/h2,4,8-10,20H,3,5-7H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHAGNDSXPNZOCN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)NS(=O)(=O)C2=CC3=C4C(=C2)CCN4C(=O)CC3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClN2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.